Cas no 1214346-58-3 (2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl)

• Product Name: 2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl
• CAS No: 1214346-58-3
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4998202
• Update Time: 2025-05-26

2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-fluoro-2-methoxy-6-(trifluoromethyl)biphenyl
• 2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4O/c1-19-12-8-4-6-10(14(16,17)18)13(12)9-5-2-3-7-11(9)15/h2-8H,1H3
• InChI Key： IIFDYRCSYOEWQS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C1C=CC=CC=1F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl

Research Brief on 2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl (CAS: 1214346-58-3) in Chemical Biology and Pharmaceutical Applications

2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl (CAS: 1214346-58-3) is a fluorinated biphenyl derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and methoxy substituents, serves as a critical intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, inflammatory disorders, and infectious diseases. The presence of fluorine atoms enhances its metabolic stability and binding affinity, making it a valuable scaffold in pharmaceutical research.

Recent studies have focused on the synthesis and optimization of 2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl to improve its pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, particularly for targeting aberrant signaling pathways in oncology. The compound's ability to modulate protein-protein interactions has also been explored, with promising results in preclinical models of neurodegenerative diseases.

In addition to its therapeutic potential, 2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl has been investigated for its role in chemical biology. Researchers have utilized its fluorescent properties to design probes for imaging cellular processes, such as protein localization and enzyme activity. A recent Nature Chemical Biology publication highlighted its use in live-cell imaging, where it enabled real-time monitoring of intracellular targets with minimal cytotoxicity.

The synthetic routes to 2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl have also been refined to enhance yield and scalability. A 2022 patent (US20220169912A1) disclosed a novel catalytic method for its production, reducing the reliance on hazardous reagents and improving environmental sustainability. This advancement is expected to facilitate its broader adoption in industrial-scale pharmaceutical manufacturing.

Despite its promise, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as off-target effects and metabolic clearance rates require further optimization. Ongoing research aims to address these limitations through structure-activity relationship (SAR) studies and computational modeling, as evidenced by a 2023 ACS Chemical Biology report that identified key structural modifications to enhance selectivity.

In conclusion, 2'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl (CAS: 1214346-58-3) represents a multifaceted tool in modern drug discovery and chemical biology. Its applications span from therapeutic development to diagnostic imaging, underpinned by continuous innovations in synthesis and functionalization. Future research will likely focus on expanding its utility in precision medicine and targeted therapies, solidifying its role in the pharmaceutical industry.